Cas no 1260659-19-5 (3-(chloromethyl)-1-cyclopentyl-1H-pyrazole)

• Product Name: 3-(chloromethyl)-1-cyclopentyl-1H-pyrazole
• CAS No: 1260659-19-5
• MF: C₉H₁₃ClN₂
• MW: 184.665920972824
• MDL: MFCD18262439
• CID: 4583263
• PubChem ID: 50896697
• Update Time: 2024-03-01

3-(chloromethyl)-1-cyclopentyl-1H-pyrazole Chemical and Physical Properties

Names and Identifiers

• 3-(chloromethyl)-1-cyclopentyl-1H-pyrazole
• 1H-Pyrazole, 3-(chloromethyl)-1-cyclopentyl-

• MDL： MFCD18262439
• Inchi： 1S/C9H13ClN2/c10-7-8-5-6-12(11-8)9-3-1-2-4-9/h5-6,9H,1-4,7H2
• InChI Key： AVXQYBVQSTYEEM-UHFFFAOYSA-N
• SMILES： N1(C2CCCC2)C=CC(CCl)=N1

Computed Properties

• Exact Mass: 184.0767261g/mol
• Monoisotopic Mass: 184.0767261g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 146
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 17.8Ų